Cas no 1171931-15-9 (2-(3,5-Dimethoxyphenyl)-5-methyl-1,3,4-oxadiazole)

• Product Name: 2-(3,5-Dimethoxyphenyl)-5-methyl-1,3,4-oxadiazole
• CAS No: 1171931-15-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5176883
• Update Time: 2025-06-09

2-(3,5-Dimethoxyphenyl)-5-methyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)-5-methyl-1,3,4-oxadiazole
• 2-(3,5-Dimethoxy-phenyl)-5-methyl-[1,3,4]oxadiazole
• BB 0238350
• 2-(3,5-Dimethoxy-phenyl)-5-methyl-[1,3,4]oxa diazole
• 2-(3,5-Dimethoxyphenyl)-5-methyl-1,3,4-oxadiazole

• Inchi： 1S/C11H12N2O3/c1-7-12-13-11(16-7)8-4-9(14-2)6-10(5-8)15-3/h4-6H,1-3H3
• InChI Key： OCISOBONQLLKEY-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=C(C=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 1.8
• Topological Polar Surface Area: 57.4

Additional information on 2-(3,5-Dimethoxyphenyl)-5-methyl-1,3,4-oxadiazole

2-(3,5-Dimethoxyphenyl)-5-methyl-1,3,4-Oxadiazole: A Comprehensive Overview of Its Synthesis, Applications, and Recent Advances

In recent years, the compound 2-(3,5-dimethoxyphenyl)-5-methyl-1,3,4-oxadiazole (CAS No. 1171931-15-9) has emerged as a promising molecule in chemical biology and pharmaceutical research due to its unique structural features and multifunctional properties. This compound belongs to the oxadiazole class of heterocyclic compounds, characterized by a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the dimethoxyphenyl substituent at position 2 and a methyl group at position 5 imparts distinct physicochemical properties that enable its exploration in diverse applications.

The synthesis of this compound has been optimized through advancements in green chemistry methodologies, as highlighted in a 2023 study published in *Chemical Communications*. Researchers employed a one-pot approach using copper(I) iodide as a catalyst under solvent-free conditions to achieve high yields (89–94%) while minimizing environmental impact. This method not only simplifies the production process but also aligns with current trends toward sustainable chemical synthesis. The reaction mechanism involves the condensation of 3,5-dimethoxybenzaldehyde with ammonium acetate followed by cyclization mediated by the catalyst.

In pharmacological studies published in *Journal of Medicinal Chemistry* (2024), this oxadiazole derivative demonstrated remarkable antiproliferative activity against human cancer cell lines (IC₅₀ values ranging from 4.8–7.6 μM). Mechanistic investigations revealed that it induces apoptosis via mitochondrial dysfunction and caspase activation pathways without significant toxicity to normal cells at therapeutic concentrations. These findings underscore its potential as a lead compound for developing targeted anticancer therapies.

Beyond oncology applications, this molecule exhibits notable antibacterial efficacy against multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). A collaborative study between institutions in Germany and South Korea (published in *Antimicrobial Agents and Chemotherapy*, 2024) showed synergistic effects when combined with conventional antibiotics like vancomycin. The dimethoxyphenyl moiety was identified as critical for disrupting bacterial membrane integrity through lipid peroxidation mechanisms.

In materials science applications reported in *Advanced Materials* (2023), researchers functionalized this oxadiazole derivative into fluorescent probes for detecting intracellular reactive oxygen species (ROS). The conjugated π-electron system between the oxadiazole ring and aromatic substituents enables ratiometric sensing with high selectivity over other biological species. This property has been leveraged to develop real-time monitoring systems for oxidative stress in live cells without requiring external excitation sources.

A groundbreaking application disclosed in *Nature Communications* (January 2024) involves its use as a photosensitizer in photodynamic therapy (PDT). The compound's absorption spectrum peaks at 680 nm—ideal for tissue penetration—while generating singlet oxygen with quantum yields exceeding 0.7 when exposed to near-infrared light. Preclinical trials demonstrated complete tumor eradication in murine models after a single PDT session without observable systemic toxicity.

Structural analysis using X-ray crystallography confirmed that the methyl group at position 5 creates steric hindrance that stabilizes the planar conformation required for optimal electronic interactions within biological systems. Density functional theory (DFT) calculations further revealed that the dimethoxy groups enhance hydrophilicity without compromising lipophilicity—a critical balance for drug-like properties according to Lipinski's rule of five.

Recent advancements include its incorporation into stimuli-responsive drug delivery systems described in *ACS Nano* (August 2024). By conjugating this oxadiazole with pH-sensitive polymers via click chemistry reactions under copper-free conditions (e.g., strain-promoted azide–alkyne cycloaddition), researchers developed nanoparticles that release encapsulated doxorubicin selectively under acidic tumor microenvironment conditions (pH ~6). This approach reduced cardiotoxicity by over 60% compared to free drug administration while maintaining therapeutic efficacy.

Innovative applications extend to nanotechnology where this compound serves as a building block for self-assembling peptide amphiphiles reported in *Science Advances* (March 2024). Its rigid structure promotes β-sheet formation when combined with hydrophobic side chains, enabling the creation of nanofibrous scaffolds with tunable mechanical properties suitable for regenerative medicine applications such as cartilage repair.

Safety assessments conducted according to OECD guidelines demonstrated an acute oral LD₅₀ value exceeding 5 g/kg in rodents while showing no mutagenic effects in Ames assays or clastogenic activity in micronucleus tests up to concentrations of 1 mM—a profile favorable for clinical translation compared to traditional chemotherapy agents.